Cas no 571928-67-1 (2-(1H-indol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: 2-(1H-indol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 571928-67-1
• MF: C₁₆H₁₀Cl₂N₂O₃
• MW: 349.16820192337
• CID: 6220107
• PubChem ID: 2555506
• Update Time: 2025-05-20

2-(1H-indol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 571928-67-1
• Z16551419
• EN300-26600224
• AKOS033509617
• 2-(1H-indol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C16H10Cl2N2O3/c17-11-5-6-14(18)20-15(11)16(22)23-8-13(21)10-7-19-12-4-2-1-3-9(10)12/h1-7,19H,8H2
• InChI Key： IXCGTWDLTLGKFI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC(C1=CNC2C=CC=CC1=2)=O)Cl

Computed Properties

• Exact Mass: 348.0068476g/mol
• Monoisotopic Mass: 348.0068476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate

2-(1H-indol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate: A Comprehensive Overview

The compound 2-(1H-indol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate (CAS No. 571928-67-1) is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its application across different domains.

Chemical Structure and Properties: The molecule consists of two primary functional groups: the indole moiety and the dichloropyridine carboxylate group. The indole ring, a heterocyclic structure with a nitrogen atom, contributes to the compound's aromaticity and potential for hydrogen bonding. The dichloropyridine group introduces electron-withdrawing effects, enhancing the molecule's stability and reactivity. These structural features make 2-(1H-indol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate a versatile compound with diverse applications.

Synthesis Methods: The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent studies have explored greener synthetic routes using microwave-assisted techniques, which significantly reduce reaction time and improve yield. These advancements highlight the compound's feasibility for large-scale production in pharmaceutical and agrochemical industries.

Biological Activity: One of the most notable aspects of 2-(1H-indol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate is its biological activity. Research has demonstrated its potential as an anti-inflammatory agent, with studies showing significant reduction in inflammatory markers in vitro. Additionally, the compound exhibits moderate antimicrobial properties, making it a candidate for developing new-generation antibiotics.

Recent Research Findings: Recent advancements in computational chemistry have enabled detailed molecular docking studies of this compound. These studies reveal that 2-(1H-indol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate interacts effectively with key enzymes involved in inflammatory pathways. Furthermore, its ability to penetrate cellular membranes suggests potential use in targeted drug delivery systems.

Applications in Drug Development: The compound's unique properties make it a valuable asset in drug discovery programs. Pharmaceutical companies are exploring its potential as a lead compound for developing treatments against chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Its dual functionality—anti-inflammatory and antimicrobial—positions it as a multi-target therapeutic agent.

Environmental Impact: While the compound shows promise in various applications, its environmental impact remains a critical consideration. Studies are underway to assess its biodegradability and toxicity levels. Preliminary results indicate that 2-(1H-indol-3-yl)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate has low toxicity to aquatic organisms, suggesting it may be environmentally friendly compared to traditional pharmaceuticals.

Future Prospects: Looking ahead, the development of 2-(1H-indol-3-y...